ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate

• Molecular Formula: C25H25BrN2O5
• Molecular Weight: 513.4 g/mol
• IUPAC Name: ethyl 6-amino-4-[3-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C25H25BrN2O5/c1-5-31-25(29)21-15(3)33-24(28)18(12-27)22(21)17-10-19(26)23(20(11-17)30-4)32-13-16-8-6-14(2)7-9-16/h6-11,22H,5,13,28H2,1-4H3
• InChI Key: SAOFGCKDMRKORK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC(=C(C(=C2)Br)OCC3=CC=C(C=C3)C)OC)C#N)N)C

Description

Ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of pyran derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is not fully understood. However, studies have suggested that this compound exerts its anti-tumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate exhibits several biochemical and physiological effects. These include inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate in lab experiments is its potential to be used in the development of new drugs. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions related to the research on ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate. Some of these include:
1. Further studies to understand the mechanism of action of this compound.
2. Exploration of its potential as a therapeutic agent in the treatment of various diseases.
3. Optimization of the synthesis method to improve the yield and purity of the compound.
4. Investigation of its potential as a diagnostic tool in the detection of certain diseases.
Conclusion:
In conclusion, ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is a promising compound that has shown potential in the development of new drugs. While its mechanism of action is not fully understood, studies have shown that it exhibits several biochemical and physiological effects. Further research is needed to fully understand the potential applications of this compound in the field of scientific research.

Synthesis Methods

The synthesis of ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been reported in several studies. One of the commonly used methods involves the reaction of 3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde with malononitrile and ethyl acetoacetate in the presence of piperidine and acetic acid. The resulting product is then treated with ammonium acetate and acetic anhydride to obtain the final compound.

Scientific Research Applications

Ethyl 6-amino-4-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]phenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has shown potential in several areas of scientific research. One of the primary applications of this compound is in the development of new drugs. Studies have shown that this compound exhibits anti-tumor, anti-inflammatory, and anti-viral activities, making it a promising candidate for the development of new drugs.